Cas no 64740-39-2 (5-(Phenylmethoxy)pentanoic Acid)

• Product Name: 5-(Phenylmethoxy)pentanoic Acid
• CAS No: 64740-39-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 501175
• PubChem ID: 10420575
• Update Time: 2025-04-24

5-(Phenylmethoxy)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-(phenylmethoxy)-
• 5-(BENZYLOXY)PENTANOIC ACID
• 5-phenylmethoxypentanoic acid
• 5-(phenylmethoxy)pentanoic acid
• 5-benzyloxy-n-pentanoic acid
• 5-benzyloxy-pentanoic acid
• 5-benzyloxyvaleric acid
• Pentanoic acid,5-(phenylmethoxy)
• W17417
• MFCD08062294
• Pentanoic acid, 5-(phenylmethoxy)-
• MS-21636
• SY350486
• 5-BENZYLOXYPENTANOIC ACID
• 5-(BENZYLOXY)PENTANOICACID
• DTXSID40439597
• A1-09471
• SCHEMBL712393
• CS-0313941
• AKOS009261178
• MXXWSDBAURXMNQ-UHFFFAOYSA-N
• 64740-39-2
• 5-(Phenylmethoxy)pentanoic Acid

• MDL： MFCD08062294
• Inchi： 1S/C12H16O3/c13-12(14)8-4-5-9-15-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H,13,14)
• InChI Key： MXXWSDBAURXMNQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCCC(=O)O

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.45810

Additional information on 5-(Phenylmethoxy)pentanoic Acid

Pentanoic acid,5-(phenylmethoxy)- (CAS No. 64740-39-2): Properties, Applications, and Market Insights

Pentanoic acid,5-(phenylmethoxy)- (CAS No. 64740-39-2) is a specialized organic compound with a unique molecular structure that combines a pentanoic acid backbone with a phenylmethoxy functional group. This combination grants the molecule distinct chemical and physical properties, making it valuable in various industrial and research applications. The compound is also known by its systematic name, 5-(benzyloxy)pentanoic acid, which reflects its benzyl ether linkage to the carboxylic acid chain.

The growing interest in functionalized carboxylic acids like Pentanoic acid,5-(phenylmethoxy)- stems from their versatility in organic synthesis and material science. Recent trends in green chemistry and sustainable manufacturing have spurred research into optimizing the production processes for such compounds, with a focus on reducing environmental impact. Researchers are particularly interested in how the phenylmethoxy group influences the compound's reactivity and potential applications in pharmaceutical intermediates and specialty chemicals.

From a chemical perspective, Pentanoic acid,5-(phenylmethoxy)- exhibits interesting properties due to its bifunctional nature. The carboxylic acid moiety provides sites for various chemical transformations, while the ether linkage offers stability and influences the molecule's polarity. This balance makes it particularly useful in the development of flavor and fragrance compounds, where controlled release and specific molecular interactions are crucial. The compound's solubility profile, with moderate solubility in organic solvents but limited water solubility, makes it suitable for formulations requiring controlled hydrophilicity.

In industrial applications, Pentanoic acid,5-(phenylmethoxy)- finds use as a building block for more complex molecules. Its structure serves as an excellent intermediate for synthesizing various ester derivatives, which are widely employed in the cosmetics industry and plasticizer formulations. The compound's stability under normal conditions and its compatibility with common organic reactions make it a preferred choice for manufacturers seeking reliable starting materials for specialty chemical production.

The market for Pentanoic acid,5-(phenylmethoxy)- has shown steady growth, particularly in regions with strong chemical manufacturing sectors. Recent analyses indicate increasing demand from the Asia-Pacific region, where growing investments in fine chemicals production have created new opportunities for specialty compounds. Quality standards for this material typically require high purity levels (often >98%), with manufacturers implementing rigorous quality control measures to meet the exacting requirements of pharmaceutical and advanced material applications.

From a research perspective, Pentanoic acid,5-(phenylmethoxy)- has attracted attention for its potential in bioconjugation chemistry. Scientists are exploring its use in creating molecular probes and linker molecules for biological studies, taking advantage of its ability to form stable bonds with various functional groups. The compound's relatively simple structure yet versatile reactivity make it an interesting subject for computational chemistry studies aiming to predict and optimize its behavior in different chemical environments.

Storage and handling of Pentanoic acid,5-(phenylmethoxy)- require standard precautions for organic compounds. It should be kept in tightly sealed containers away from strong oxidizing agents and extreme temperatures. While not classified as hazardous under normal conditions, proper laboratory safety practices should always be followed when working with this or any chemical substance. Material Safety Data Sheets (MSDS) provide comprehensive guidance on appropriate handling procedures.

Looking to the future, the applications of Pentanoic acid,5-(phenylmethoxy)- may expand into emerging fields such as biodegradable materials and renewable energy technologies. Its structural features make it a candidate for incorporation into novel polymer systems designed for specific performance characteristics. As sustainable chemistry practices continue to evolve, the demand for carefully designed intermediates like this compound is expected to grow, particularly in applications requiring precise control over molecular architecture.

For researchers and manufacturers seeking alternatives or derivatives of Pentanoic acid,5-(phenylmethoxy)-, several structurally related compounds may be of interest. These include various alkoxy-substituted carboxylic acids and aromatic ether derivatives, which share some of the same chemical functionality while offering different physical properties. The selection of appropriate analogs depends on the specific requirements of the intended application, with factors such as solubility, reactivity, and thermal stability playing crucial roles in the decision-making process.

Analytical characterization of Pentanoic acid,5-(phenylmethoxy)- typically involves standard techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. These methods allow for precise determination of purity and structural confirmation, which are essential for quality assurance in both research and industrial settings. Advanced mass spectrometry techniques can provide additional information about the compound's fragmentation patterns and stability under various conditions.

In conclusion, Pentanoic acid,5-(phenylmethoxy)- (CAS No. 64740-39-2) represents an important member of the functionalized carboxylic acid family with diverse applications across multiple industries. Its unique combination of chemical properties, coupled with growing interest in specialty organic intermediates, positions this compound as a valuable tool for chemical synthesis and material development. As research continues to uncover new potential uses and manufacturing processes become more refined, the significance of this and related compounds in advanced chemical applications is likely to increase substantially.